Cas no 19589-24-3 (2-methyl-2-(3,4,5-trimethoxyphenyl)propanenitrile)

• Product Name: 2-methyl-2-(3,4,5-trimethoxyphenyl)propanenitrile
• CAS No: 19589-24-3
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6432148
• PubChem ID: 83715792
• Update Time: 2025-05-26

2-methyl-2-(3,4,5-trimethoxyphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(3,4,5-trimethoxyphenyl)propanenitrile
• Benzeneacetonitrile, 3,4,5-trimethoxy-α,α-dimethyl-
• 19589-24-3
• EN300-1842956

• Inchi： 1S/C13H17NO3/c1-13(2,8-14)9-6-10(15-3)12(17-5)11(7-9)16-4/h6-7H,1-5H3
• InChI Key： IRRYXOIUSHYMQV-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C#N)=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• Density: 1.062±0.06 g/cm3(Predicted)
• Melting Point: 68 °C
• Boiling Point: 341.3±42.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-methyl-2-(3,4,5-trimethoxyphenyl)propanenitrile

Professional Introduction to 2-methyl-2-(3,4,5-trimethoxyphenyl)propanenitrile (CAS No. 19589-24-3)

2-methyl-2-(3,4,5-trimethoxyphenyl)propanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 19589-24-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and synthetic organic chemistry.

The structural framework of 2-methyl-2-(3,4,5-trimethoxyphenyl)propanenitrile consists of a propenenitrile group attached to a methyl-substituted benzene ring. The presence of three methoxy groups at the 3, 4, and 5 positions of the phenyl ring introduces a high degree of electronic delocalization and steric hindrance, which can influence its reactivity and biological activity. This compound is particularly intriguing because it combines a nitrile functionality with an aromatic system that is further modified by electron-donating substituents.

In recent years, there has been growing interest in exploring the pharmacological properties of molecules that incorporate both nitrile and aromatic moieties. The nitrile group is known for its ability to participate in various chemical reactions, including nucleophilic addition and cyclization reactions, which are crucial for the synthesis of complex organic molecules. Additionally, the aromatic ring can serve as a scaffold for drug design due to its stability and versatility in interacting with biological targets.

One of the most notable aspects of 2-methyl-2-(3,4,5-trimethoxyphenyl)propanenitrile is its potential as a building block in the synthesis of more complex pharmaceutical intermediates. The methoxy groups on the benzene ring can be selectively modified through various chemical transformations, such as demethylation or methylation reactions, allowing for the creation of diverse derivatives. These derivatives can then be further functionalized to produce novel compounds with tailored biological activities.

Recent studies have highlighted the importance of electron-donating aromatic systems in enhancing the bioavailability and binding affinity of drug candidates. The methoxy groups in 2-methyl-2-(3,4,5-trimethoxyphenyl)propanenitrile contribute to this property by increasing the electron density on the aromatic ring. This increased electron density can improve interactions with biological targets such as enzymes and receptors, potentially leading to more effective therapeutic agents.

The nitrile group in this compound also plays a critical role in its pharmacological profile. Nitriles have been widely used in medicinal chemistry due to their ability to undergo hydrolysis to form carboxylic acids or reduction to form amides. These transformations can be exploited to generate bioactive molecules with different pharmacological properties. For instance, hydrolysis of the nitrile group could yield a carboxylic acid derivative that exhibits different biological activity compared to the parent compound.

Another area of interest is the potential application of 2-methyl-2-(3,4,5-trimethoxyphenyl)propanenitrile in materials science. The unique combination of functional groups in this molecule makes it a promising candidate for designing advanced materials with specific properties. For example, the aromatic ring can be used to create conductive polymers or organic semiconductors, while the nitrile group can serve as a handle for further chemical modifications.

The synthesis of 2-methyl-2-(3,4,5-trimethoxyphenyl)propanenitrile involves several key steps that highlight its complexity and utility. The starting materials typically include commercially available precursors such as 3,4,5-trimethoxybenzaldehyde and methyl acrylate. These compounds undergo condensation reactions to form an intermediate alkene derivative, which is then converted into the desired nitrile via dehydration or oxidation reactions.

The reaction conditions for synthesizing this compound are critical and must be carefully optimized to achieve high yields and purity. Factors such as temperature, solvent choice, and catalyst selection can significantly influence the outcome of the synthesis. Recent advancements in synthetic methodologies have improved the efficiency and scalability of these reactions, making it more feasible to produce large quantities of this compound for research purposes.

In conclusion, 2-methyl-2-(3,4,5-trimethoxyphenyl)propanenitrile (CAS No. 19589-24-3) is a versatile compound with significant potential in pharmaceutical research and materials science. Its unique structural features make it an attractive candidate for further exploration in drug discovery and synthetic organic chemistry. As research continues to uncover new applications for this molecule, it is likely that its importance will only continue to grow.